Cas no 1805022-61-0 (5-Methoxy-4-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 5-Methoxy-4-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1805022-61-0
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4906441
• Update Time: 2025-05-20

5-Methoxy-4-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H8F3NO2/c1-14-7-3-12-5(4-13)2-6(7)8(9,10)11/h2-3,13H,4H2,1H3
• InChI Key： GQQWMBKHZWGVGU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CO)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4

Additional information on 5-Methoxy-4-(trifluoromethyl)pyridine-2-methanol

5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Methanol: A Comprehensive Overview

5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Methanol, also known by its CAS number 1805022-61-0, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with a methoxy group at the 5-position, a trifluoromethyl group at the 4-position, and a hydroxymethyl group at the 2-position, exhibits a wide range of applications and properties that make it a subject of ongoing research.

The synthesis of 5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Methanol involves multi-step organic reactions, often leveraging advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses, reducing production costs and enhancing scalability.

In terms of physical properties, this compound demonstrates notable stability under various conditions, making it suitable for diverse applications. Its solubility in polar solvents and resistance to thermal degradation are particularly advantageous in industrial settings. The presence of the trifluoromethyl group imparts electronic effects that influence reactivity, while the hydroxymethyl group introduces hydrophilic characteristics, broadening its utility in both aqueous and non-aqueous environments.

The biological activity of 5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Methanol has been extensively studied, revealing potential applications in drug discovery. Recent research indicates that this compound exhibits moderate inhibitory effects on certain enzymes implicated in neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development.

In the realm of materials science, this compound has shown promise as a precursor for advanced materials such as conductive polymers and sensors. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of novel electronic devices.

The environmental impact of 5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Methanol is another area of active research. Studies suggest that it undergoes efficient biodegradation under specific conditions, reducing concerns about long-term ecological effects.

In conclusion, 5-Methoxy-4-(Trifluoromethyl)Pyridine-2-Methanol, with its unique structure and diverse applications, continues to be a focal point for scientific exploration. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in various industries.